Cas no 2171892-71-8 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid
• CAS No: 2171892-71-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6138704
• PubChem ID: 165549401
• Update Time: 2025-06-12

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid
• 2171892-71-8
• EN300-1481501
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-hydroxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-2-16(25(31)29-17-11-12-22(26(32)33)24(30)13-17)14-28-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23,30H,2,14-15H2,1H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： FEARNKLFJPYFDO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC(C(=O)O)=C(C=1)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid

Professional Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic Acid (CAS No. 2171892-71-8)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid, identified by its CAS number 2171892-71-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino group in its backbone suggests potential interactions with biological targets, making it a subject of intense research interest.

The< strong>fluoren scaffold is well-known for its stability and ability to participate in multiple biochemical interactions, which has been leveraged in the development of fluorescent probes and pharmaceuticals. In the context of this compound, the fluoren-9-ylmethoxycarbonyl group not only enhances the compound's solubility but also provides a platform for further derivatization, enabling the creation of more complex molecules with tailored properties. This feature is particularly valuable in drug design, where modularity and adaptability are key to optimizing efficacy and minimizing side effects.

The< strong>methoxycarbonyl group attached to the amino function plays a crucial role in the compound's reactivity. This moiety can participate in various chemical transformations, including esterification and amidation reactions, which are fundamental in peptide synthesis and drug development. The incorporation of such functional groups allows for the creation of derivatives with enhanced pharmacological properties, such as improved bioavailability or targeted delivery systems.

The< strong>amino group in the molecule serves as a key interaction point with biological targets. Amino groups are frequently involved in hydrogen bonding and ionic interactions, which are critical for the binding affinity of pharmaceutical compounds. In this context, the< strong>methoxycarbonyl-protected amino group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid can be selectively modified to introduce other functional groups or linkages, expanding its utility in medicinal chemistry.

The< strong>hydroxybenzoic acid moiety at the C-terminal end of the molecule introduces another layer of complexity. Hydroxybenzoic acids are known for their antioxidant properties and have been widely studied for their potential health benefits. The presence of this group may contribute to the overall pharmacological profile of the compound by enhancing its metabolic stability or by interacting with specific enzymes or receptors.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage natural product-inspired scaffolds. The< strong>fluoren-based structures have been particularly influential in this area, owing to their structural diversity and biological activity. Researchers have been exploring ways to incorporate< strong>fluoren-derived moieties into drug candidates to improve their pharmacokinetic properties and target specificity. For instance, studies have shown that< strong>fluorene-containing compounds can exhibit enhanced binding affinity to certain proteins and enzymes, making them valuable tools for drug discovery.

The development of new synthetic methodologies has also been instrumental in advancing research on compounds like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid. Advances in solid-phase peptide synthesis (SPPS) and automated chemical synthesis have made it possible to rapidly produce complex molecules with high precision. These techniques have enabled researchers to explore a wider range of structural variations and optimize synthetic routes for greater efficiency.

The< strong>methoxycarbonyl-protected amino group provides an additional advantage in synthetic chemistry by allowing selective deprotection under mild conditions. This feature is particularly useful when working with sensitive functional groups that might be compromised under harsh reaction conditions. The ability to control deprotection reactions with high fidelity ensures that researchers can achieve desired molecular architectures without unintended side reactions.

The< strong>hydroxybenzoic acid component also offers opportunities for further functionalization. Hydroxyl groups can be readily modified through esterification, etherification, or sulfation reactions, among others. These modifications can alter the physicochemical properties of the compound, such as solubility or lipophilicity, thereby influencing its pharmacological behavior.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid (CAS No.< strong>2171892-71-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique combination of functional groups—particularly the< strong>fluoren-derived moiety and the< strong>methoxycarbonyl-protected amino group—makes it a versatile building block for developing novel therapeutic agents. The presence of a< strong>hydroxybenzoic acid unit further enhances its potential by introducing additional interaction possibilities with biological targets.

Ongoing research efforts continue to uncover new applications for this compound and related derivatives. As synthetic methodologies advance and our understanding of biological systems deepens, compounds like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid are expected to play a significant role in shaping future treatments for various diseases.